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Compound of Interest

Compound Name: 2-cyano-N-cyclohexylacetamide

Cat. No.: B077931 Get Quote

An In-depth Technical Guide to 2-Cyano-N-cyclohexylacetamide

This guide provides a comprehensive overview of 2-cyano-N-cyclohexylacetamide, including

its chemical properties, a detailed synthesis protocol, and an exploration of its potential

biological activities based on related compounds. This document is intended for researchers,

scientists, and professionals in the field of drug development.

Core Chemical Properties
2-Cyano-N-cyclohexylacetamide is a chemical compound with the molecular formula

C9H14N2O.[1][2] It belongs to the class of cyanoacetamides, which are characterized by a

cyano group and an acetamide functional group.

Quantitative Data Summary
The key physicochemical properties of 2-cyano-N-cyclohexylacetamide are summarized in

the table below for easy reference.
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Property Value Source

Molecular Weight 166.22 g/mol [1][2]

Molecular Formula C9H14N2O [1][2]

CAS Number 15029-38-6 [1]

IUPAC Name
2-cyano-N-

cyclohexylacetamide
[1]

Synonyms

2-Cyano-N-cyclohexyl-

acetamide, 2-cyano-N-

cyclohexyl-ethanamide

[2]

Exact Mass 166.110613 g/mol [2]

InChIKey
RURWLUVLDBYUEN-

UHFFFAOYSA-N
[1][2]

Synthesis Protocol
The synthesis of 2-cyano-N-cyclohexylacetamide can be achieved through the amidation of

an activated cyanoacetic acid derivative with cyclohexylamine. The following protocol is a

representative method based on general procedures for the synthesis of N-substituted

cyanoacetamides.[3]

Experimental Protocol: Synthesis via Ethyl
Cyanoacetate
This protocol details the synthesis of 2-cyano-N-cyclohexylacetamide from ethyl

cyanoacetate and cyclohexylamine.

Materials:

Ethyl cyanoacetate

Cyclohexylamine

Ethanol (or another suitable solvent like toluene)
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Sodium ethoxide (optional, as a catalyst)

Hydrochloric acid (for workup)

Sodium bicarbonate solution (for workup)

Brine (for workup)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve ethyl cyanoacetate (1.0 equivalent) in ethanol.

Addition of Amine: To the stirred solution, add cyclohexylamine (1.0 to 1.1 equivalents)

dropwise. If a catalyst is used, a catalytic amount of sodium ethoxide can be added to the

reaction mixture.

Reaction: Heat the mixture to reflux and maintain this temperature for several hours (typically

4-8 hours). The progress of the reaction can be monitored by Thin Layer Chromatography

(TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Remove the

ethanol under reduced pressure using a rotary evaporator.

Extraction: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate or

dichloromethane). Wash the organic layer sequentially with dilute hydrochloric acid,

saturated sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude

product.
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Purification: The crude 2-cyano-N-cyclohexylacetamide can be purified by recrystallization

from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column

chromatography on silica gel.
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Synthesis Workflow

Start: Reagents

Dissolve Ethyl Cyanoacetate
in Ethanol

Add Cyclohexylamine

Heat to Reflux
(4-8 hours)

Cool and Concentrate

Dissolve and Extract

Dry and Purify

Final Product:
2-Cyano-N-cyclohexylacetamide

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 2-cyano-N-cyclohexylacetamide.
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Potential Biological Activities and Signaling
Pathways
While specific biological data for 2-cyano-N-cyclohexylacetamide is not extensively

documented in the provided search results, the broader class of cyanoacetamide derivatives

has been investigated for a range of biological activities. These findings suggest potential areas

of research for the title compound.

Anticonvulsant Activity: N-substituted amino acid derivatives, including acetamides, have

shown potential as anticonvulsant agents.[4] The mechanism for some of these compounds

is thought to involve interaction with neuronal voltage-dependent sodium channels.[4]

TAK1 Inhibition: Certain 2-cyanoacrylamide derivatives have been synthesized as inhibitors

of Transforming growth factor beta-activated kinase 1 (TAK1).[5] TAK1 is involved in the NF-

κB and MAPK signaling pathways, and its inhibition can induce apoptosis in cancer cells.[5]

Insecticidal and Antimicrobial Properties: Various cyanoacetamide derivatives have

demonstrated insecticidal activity against pests like the cowpea aphid.[6] Additionally, α,β-

unsaturated 2-cyanoacetamide derivatives have been evaluated for their in vitro antibacterial

properties against several pathogenic bacteria.[7]
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Potential Biological Activities of Cyanoacetamide Derivatives

Potential Molecular Targets
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Caption: Potential signaling pathways and biological activities of cyanoacetamide derivatives.

Safety and Handling
2-Cyano-N-cyclohexylacetamide is classified as toxic if swallowed and can cause skin, eye,

and respiratory irritation.[1][8]

Handling: Use only in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat. Avoid breathing dust, fumes, gas,

mist, vapors, or spray.[8]

First Aid:

If Swallowed: Call a poison center or doctor immediately. Rinse mouth.

If on Skin: Wash with plenty of soap and water.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b077931?utm_src=pdf-body-img
https://www.benchchem.com/product/b077931?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyano-N-cyclohexylacetamide
https://aksci.com/sds/4654AD_SDS.pdf
https://aksci.com/sds/4654AD_SDS.pdf
https://aksci.com/sds/4654AD_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If Inhaled: Move person to fresh air.[8]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[8]

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[9]

This technical guide provides a summary of the available information on 2-cyano-N-
cyclohexylacetamide. Further experimental investigation is required to fully characterize its

properties and biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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